Cas no 103427-51-6 (1,3,5-Triazine-2,4-diamine,6-[(difluoromethyl)thio]-N2-ethyl-)

• Product Name: 1,3,5-Triazine-2,4-diamine,6-[(difluoromethyl)thio]-N2-ethyl-
• CAS No: 103427-51-6
• MF: C₆H₉F₂N₅S
• MW: 221.2309653759
• CID: 236659
• PubChem ID: 190506
• Update Time: 2025-04-19

1,3,5-Triazine-2,4-diamine,6-[(difluoromethyl)thio]-N2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-[(difluoromethyl)thio]-N2-ethyl-
• 1,3,5-Triazine-2,4-diamine,6-[(difluoromethyl)thio]-N-ethyl- (9CI)
• 6-(difluoromethylsulfanyl)-2-N-ethyl-1,3,5-triazine-2,4-diamine
• 103427-51-6
• DTXSID50145839
• 1,3,5-Triazine-2,4-diamine, 6-((difluoromethyl)thio)-N-ethyl-

• Inchi： 1S/C6H9F2N5S/c1-2-10-5-11-4(9)12-6(13-5)14-3(7)8/h3H,2H2,1H3,(H3,9,10,11,12,13)
• InChI Key： ZQNPRVIRCUOQNJ-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=NC(N)=NC(=N1)NCC

Computed Properties

• Exact Mass: 221.05487
• Monoisotopic Mass: 221.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 374.6°Cat760mmHg
• Flash Point: 180.3°C
• Refractive Index: 1.557
• PSA: 76.72
• LogP: 0.55230